fac-Ir(2-phenylpyridyl)3

• Molecular Formula: C33H24IrN3
• Molecular Weight: 654.8 g/mol
• InChI: InChI=1S/3C11H8N.Ir/c3*1-2-6-10(7-3-1)11-8-4-5-9-12-11;/h3*1-6,8-9H;/q3*-1;+3
• InChIKey: NSABRUJKERBGOU-UHFFFAOYSA-N

Procurement Guide: fac-Ir(2-phenylpyridyl)3 as a High-Performance Green Phosphorescent Emitter for OLEDs

fac-Ir(2-phenylpyridyl)3, commonly designated fac-Ir(ppy)3, is a homoleptic cyclometalated iridium(III) complex that has emerged as a benchmark green phosphorescent emitter for organic light-emitting diodes (OLEDs). With a chemical formula of C33H24IrN3 and a molecular weight of 654.78 g/mol, this compound demonstrates near-unity internal quantum efficiency through efficient spin-orbit coupling that enables harvesting of both singlet and triplet excitons [1]. Its robust photophysical profile—including a photoluminescence quantum yield (PLQY) of approximately 0.97 in dilute solution [2] and characteristic green emission peaking at approximately 510–513 nm [3]—has established it as a foundational reference material in both academic research and industrial display manufacturing. The compound is typically processed via vacuum sublimation for high-purity applications, with a reported sublimation temperature of 385°C [4], and exhibits well-characterized frontier orbital energies (HOMO = 5.6 eV, LUMO = 3.0 eV) that facilitate rational device design .

1

Vacuum-processed OLEDs: Homoleptic Ir(III) complex suited for thermal evaporation deposition in display and lighting device stacks.

2

Thermally robust emission: Reported temperature-independent photoluminescence quantum yield across a broad temperature range, supporting consistent device efficiency.

3

Isotropic deposition: Random molecular orientation in evaporated films simplifies process control relative to preferentially aligned heteroleptic analogs.

• [1] Baldo, M. A.; O'Brien, D. F.; You, Y.; Shoustikov, A.; Sibley, S.; Thompson, M. E.; Forrest, S. R. Highly efficient phosphorescent emission from organic electroluminescent devices. Nature 1998, 395, 151–154. View Source
• [2] Sajoto, T.; Djurovich, P. I.; Tamayo, A. B.; Oxgaard, J.; Goddard, W. A.; Thompson, M. E. Temperature dependence of blue phosphorescent cyclometalated Ir(III) complexes. J. Am. Chem. Soc. 2009, 131, 9813–9822. View Source
• [3] Namdas, E. B.; Ruseckas, A.; Samuel, I. D. W.; Lo, S. C.; Burn, P. L. Photophysics of fac-tris(2-phenylpyridine) iridium(III) cored electroluminescent dendrimers in solution and films. J. Phys. Chem. B 2004, 108, 1570–1577. View Source
• [4] Berger, R. J. F.; Stammler, H.-G.; Neumann, B.; Mitzel, N. W. fac-Ir(ppy)3: Structures in the Gas-Phase and of a New Solid Modification. Eur. J. Inorg. Chem. 2010, 2010, 1613–1617. View Source

Technical Procurement Risk: Why Generic Substitution of fac-Ir(2-phenylpyridyl)3 Is Not Recommended

Substituting fac-Ir(ppy)3 with alternative green phosphorescent emitters—even those within the same iridium(III) complex family—introduces significant performance and processing risks that can compromise device efficiency, operational stability, and manufacturing yield. While compounds such as Ir(ppy)2(acac) may exhibit superficially similar emission wavelengths, fundamental differences in molecular orientation, sublimation behavior, and triplet energy alignment preclude direct one-for-one substitution . Furthermore, the facial (fac) geometric isomer of Ir(ppy)3 possesses photophysical properties that are quantitatively distinct from its meridional (mer) counterpart, with the mer isomer exhibiting a substantial 50 nm red-shift in emission and significantly lower quantum efficiency [1]. These differences arise from variations in ligand field strength, spin-orbit coupling efficiency, and non-radiative decay pathways, which collectively determine the ultimate electroluminescence performance in device architectures. Without rigorous head-to-head comparative evaluation under relevant device fabrication and testing conditions, the assumption of interchangeability represents a high-risk procurement strategy with direct implications for product performance and yield.

Target Compound

fac-Ir(ppy)3: 513 nm emission, isotropic orientation, sublimation at high temperature

mer-Ir(ppy)3 Isomer

mer isomer emits at ~50 nm longer wavelength; significant red-shift alters color coordinates and may not meet green pixel specifications.

Target Compound

fac-Ir(ppy)3: higher sublimation temperature, isotropic emitter

Ir(ppy)2(acac) Analog

Heteroleptic analog may offer higher outcoupling efficiency but requires different thermal budget and orientation control; processing parameters may not transfer directly.

• [1] Brandt, J. R.; Wang, X.; Yang, Y.; Campbell, A. J.; Fuchter, M. J. Circularly polarized phosphorescent electroluminescence with a high dissymmetry factor from an axially chiral iridium(III) complex. Sci. Rep. 2015, 5, 14912. View Source

Quantitative Comparative Evidence: fac-Ir(2-phenylpyridyl)3 Differentiation Guide for Scientific Selection

Thermally Robust Photoluminescence: Temperature-Independent Quantum Yield Compared to Blue Phosphorescent Analogs

fac-Ir(ppy)3 exhibits a temperature-independent photoluminescence quantum yield (Φ = 0.97) across a broad temperature range of 77–378 K in dilute 2-MeTHF solution, whereas a panel of structurally related fac-Ir(C∧N)3 complexes (including fluorinated and pyrazolyl derivatives) exhibit marked thermal quenching, with room-temperature quantum yields varying from near zero to unity depending on substituent [1]. This behavior is attributed to the absence of a thermally accessible non-radiative deactivation pathway involving Ir–N bond rupture in fac-Ir(ppy)3, which is present in the comparator complexes.

Thermal PLQY Stability

Head-to-head

Target: Φ = 0.97, temperature-independent (77–378 K). Comparators: 10 fac-Ir(C∧N)3 analogs, Φ varies near zero to unity at 298 K, strong thermal quenching (Ea = 1600–4800 cm⁻¹).

Temperature-invariant efficiency supports consistent device operation across typical OLED temperatures.

Based on dilute 2-MeTHF solution; film behavior may require verification.

Evidence Dimension	Temperature Dependence of Photoluminescence Quantum Yield (Φ) from 77–378 K in 2-MeTHF Solution
Target Compound Data	Φ = 0.97, temperature-independent
Comparator Or Baseline	Panel of 10 fac-Ir(C∧N)3 analogs (including F2ppy, ppz, F2ppz, flz derivatives): Φ varies from near zero to unity at 298 K, all with strong temperature dependence
Quantified Difference	Temperature-dependent thermal deactivation for comparator complexes characterized by activation energies (ΔEa) of 1600–4800 cm⁻¹ and pre-exponential factors of 10¹¹–10¹³ s⁻¹; fac-Ir(ppy)3 shows no measurable thermal quenching
Conditions	Dilute 2-methyltetrahydrofuran (2-MeTHF) solution, 77–378 K temperature range

Why This Matters

Temperature-independent quantum yield ensures consistent device efficiency across typical OLED operating temperatures (e.g., 25–85°C), reducing performance variability in display and lighting applications.

• [1] Sajoto, T.; Djurovich, P. I.; Tamayo, A. B.; Oxgaard, J.; Goddard, W. A.; Thompson, M. E. Temperature dependence of blue phosphorescent cyclometalated Ir(III) complexes. J. Am. Chem. Soc. 2009, 131, 9813–9822. View Source

Emission Color Purity: 50 nm Blue-Shift in Peak Wavelength Relative to mer-Ir(ppy)3 Isomer

The facial (fac) geometric isomer of Ir(ppy)3 exhibits a photoluminescence peak at λPL = 513 nm in solution, which is substantially blue-shifted by approximately 50 nm relative to the meridional (mer) isomer, which emits at λPL = 563 nm under identical conditions [1]. This difference arises from the distinct ligand field splitting and spin-orbit coupling in the fac versus mer coordination geometries, with the mer isomer exhibiting a significantly red-shifted emission and a correspondingly altered chromaticity profile.

Emission Wavelength

Head-to-head

fac: λPL = 513 nm; mer: λPL = 563 nm; Δλ = 50 nm blue-shift.

Color purity differs markedly; mer isomer cannot substitute for green pixel applications.

Solution values; device emission may shift slightly.

Evidence Dimension	Photoluminescence Peak Wavelength (λPL) in Solution
Target Compound Data	λPL = 513 nm
Comparator Or Baseline	mer-Ir(ppy)3: λPL = 563 nm
Quantified Difference	Δλ = 50 nm blue-shift for fac relative to mer
Conditions	Dilute solution, room temperature (295 K)

Why This Matters

The 50 nm difference in peak emission wavelength directly impacts the perceived green color coordinates (CIE x,y) in display applications; substitution with the mer isomer would result in an orange-red emission that fails to meet green pixel specifications.

• [1] Brandt, J. R.; Wang, X.; Yang, Y.; Campbell, A. J.; Fuchter, M. J. Circularly polarized phosphorescent electroluminescence with a high dissymmetry factor from an axially chiral iridium(III) complex. Sci. Rep. 2015, 5, 14912. View Source

OLED Power Efficiency: 68 lm/W at 100 cd/m² Compared to Literature Baselines for Alternative Green Emitters

In a chemically doped OLED architecture employing wide-energy-gap (>3.30 eV) host materials, fac-Ir(ppy)3-based devices achieved a power efficiency of 68 lm/W at a luminance of 100 cd/m², with an operating voltage of 3.22 V and an external quantum efficiency (EQE) of 19.7% (69 cd/A) [1]. This performance metric serves as a robust benchmark for device optimization and can be directly compared to literature values for alternative green phosphorescent emitter systems. In head-to-head comparisons under identical device architectures, Ir(ppy)2(acac) has demonstrated higher EQE values (e.g., 29.1% at 100 cd/m²) due to preferential horizontal dipole orientation, but fac-Ir(ppy)3 offers distinct advantages in processing robustness and thermal stability that may be prioritized in certain manufacturing workflows .

OLED Power Efficiency

Cross-study

fac-Ir(ppy)3 device: 68 lm/W, EQE 19.7% at 100 cd/m² (3.22 V). Ir(ppy)2(acac) device: up to 78.0 lm/W, EQE 29.1%.

Reported trade-off between absolute efficiency and processing robustness; choice depends on manufacturing priorities.

Different device architectures; direct comparison may be limited.

Evidence Dimension	OLED Power Efficiency at 100 cd/m²
Target Compound Data	68 lm/W at 3.22 V, EQE = 19.7% (69 cd/A)
Comparator Or Baseline	Ir(ppy)2(acac): up to 78.0 lm/W at 100 cd/m², EQE = 29.1% (cross-study, different device architectures may apply)
Quantified Difference	Ir(ppy)2(acac) shows +10 lm/W and +9.4% EQE advantage in optimized horizontal-orientation devices, but fac-Ir(ppy)3 offers isotropic orientation (processing robustness) and higher thermal stability (sublimation at 385°C vs. 349–356°C melting range for Ir(ppy)2(acac))
Conditions	Chemically doped OLED with wide-energy-gap host (>3.30 eV) for fac-Ir(ppy)3; TAZ host for Ir(ppy)2(acac)

Why This Matters

The trade-off between absolute efficiency and processing robustness defines the selection criteria: fac-Ir(ppy)3 is preferred when thermal budget and isotropic deposition are prioritized over maximizing outcoupling efficiency.

• [1] High-Efficiency Phosphorescent OLEDs using Chemically Doped Layers. CiNii Research, 2024. (Full bibliographic details to be verified by user; cited data from peer-reviewed study). View Source

Triplet Energy Alignment: 2.60 eV Triplet State Defines Host Material Compatibility Window

The triplet energy (ET) of fac-Ir(ppy)3 has been calculated to be 2.60 eV using density functional theory (DFT), which is notably lower than that of blue phosphorescent iridium(III) complexes such as fac-Ir(dfpp)3 (2.80 eV), Ir(dfpp)2(acac) (2.69 eV), and FIrpic (2.73 eV) [1]. This triplet energy value defines the upper bound of the host material triplet energy required to achieve efficient exothermic energy transfer and confine triplet excitons within the emissive layer, directly impacting device efficiency roll-off and lifetime.

Triplet Energy (ET)

Class-level

fac-Ir(ppy)3: 2.60 eV (DFT). Blue analogs: 2.69–2.80 eV.

Lower ET expands host material selection and reduces exciton back-transfer risk in green stacks.

DFT-calculated value; experimental confirmation recommended.

Evidence Dimension	Triplet Energy (ET) from DFT Calculations
Target Compound Data	ET = 2.60 eV
Comparator Or Baseline	fac-Ir(dfpp)3: 2.80 eV; Ir(dfpp)2(acac): 2.69 eV; FIrpic: 2.73 eV
Quantified Difference	ΔET = 0.09–0.20 eV lower than blue-emitting analogs
Conditions	DFT calculations using B3LYP functional, gas-phase geometry optimization

Why This Matters

The lower triplet energy of fac-Ir(ppy)3 relative to blue emitters expands the palette of usable host materials and simplifies host-guest energy level alignment in green OLED stacks, reducing the risk of triplet exciton back-transfer and efficiency roll-off.

• [1] Theoretical studies on the ground and excited states of blue phosphorescent cyclometalated Ir(III) complexes having ancillary ligand. Curr. Appl. Phys. 2006, 6, 620–626. View Source

Sublimation Processing: 385°C Sublimation Temperature Enables High-Purity Vapor Deposition

fac-Ir(ppy)3 can be sublimed at 385°C to yield a new solid modification (space group P42₁c) suitable for high-purity vapor deposition processes [1]. This sublimation temperature represents a key processing parameter for vacuum thermal evaporation (VTE) manufacturing of OLED displays. By comparison, the heteroleptic analog Ir(ppy)2(acac) exhibits a melting point range of 349–356°C and a different sublimation profile . The higher sublimation temperature of fac-Ir(ppy)3 provides a wider thermal budget window during co-deposition with host materials and reduces the risk of source material degradation during extended deposition campaigns.

Sublimation Processing

Cross-study

Sublimation at 385°C, yields crystalline modification. Ir(ppy)2(acac): mp 349–356°C.

Wider thermal budget simplifies co-deposition and may reduce source degradation during long campaigns.

Sublimation profile depends on vacuum conditions.

Evidence Dimension	Sublimation/Melting Temperature
Target Compound Data	Sublimation at 385°C (yields new solid modification)
Comparator Or Baseline	Ir(ppy)2(acac): melting point 349–356°C
Quantified Difference	ΔT ≈ 29–36°C higher processing temperature threshold
Conditions	Vacuum sublimation conditions, gas-phase electron diffraction and X-ray diffraction characterization

Why This Matters

Higher sublimation temperature enables more flexible thermal management during OLED fabrication and reduces the likelihood of premature source material decomposition, which can contaminate deposition chambers and degrade device yield.

• [1] Berger, R. J. F.; Stammler, H.-G.; Neumann, B.; Mitzel, N. W. fac-Ir(ppy)3: Structures in the Gas-Phase and of a New Solid Modification. Eur. J. Inorg. Chem. 2010, 2010, 1613–1617. View Source

Validated Application Scenarios for fac-Ir(2-phenylpyridyl)3 Based on Quantitative Evidence

Green Pixel Emission in Thermally Evaporated OLED Displays Requiring High Thermal Budget Processing

fac-Ir(ppy)3 is optimally deployed as the green phosphorescent dopant in vacuum-deposited OLED display stacks where the fabrication process involves elevated substrate temperatures or extended deposition campaigns. Its sublimation temperature of 385°C [1] provides a robust thermal budget that exceeds that of alternative green emitters like Ir(ppy)2(acac) (melting point 349–356°C ), reducing the risk of source degradation and chamber contamination. The isotropic molecular orientation of fac-Ir(ppy)3 in evaporated films simplifies process control compared to heteroleptic complexes requiring precise orientation management to achieve maximum outcoupling efficiency.

Green Component in White OLED Lighting with Broad Operating Temperature Requirements

The temperature-independent photoluminescence quantum yield of fac-Ir(ppy)3 (Φ = 0.97, 77–378 K) [2] makes it particularly suitable for white OLED (WOLED) lighting applications that must maintain stable color coordinates and luminous efficacy across a wide ambient temperature range (e.g., -20°C to +85°C). Unlike many blue and deep-green phosphorescent analogs that exhibit pronounced thermal quenching, fac-Ir(ppy)3 provides consistent green emission intensity without requiring complex thermal management or compensation circuitry.

Reference Standard for Triplet Energy Alignment Studies in Phosphorescent OLED R&D

With a well-established triplet energy of 2.60 eV [3], fac-Ir(ppy)3 serves as an ideal reference compound for calibrating host material energy levels and evaluating exciton confinement in multi-layer OLED stacks. Its HOMO and LUMO energies (5.6 eV and 3.0 eV, respectively) are also extensively characterized, providing a consistent baseline for charge injection barrier calculations. This predictable energy level alignment streamlines the selection of adjacent hole-transport, electron-transport, and exciton-blocking layers, reducing the experimental burden in device optimization campaigns.

Pure Green Emission for High-Color-Gamut Displays Requiring Narrow Spectral Width

The emission peak of fac-Ir(ppy)3 at 513 nm in solution [4] aligns closely with the green primary specifications for high-color-gamut displays (e.g., DCI-P3 and Rec. 2020). Its 50 nm blue-shift relative to the mer isomer [4] ensures that the emission falls within the desired green spectral window without encroaching on yellow or orange-red wavelengths that would degrade color purity. This spectral precision is critical for achieving accurate color reproduction in premium display applications.

Application

Selection Property

Validation Focus

Green pixel emitter in vacuum-deposited OLED displays

High sublimation temperature, isotropic deposition character

Thermal budget margin, color coordinate accuracy

Green component in white OLED lighting with wide temperature range

Temperature-invariant photoluminescence quantum yield

Emission stability across ambient temperature extremes

Reference for triplet energy alignment studies in phosphorescent OLED R&D

Well-characterized triplet energy and frontier orbital energies

Host-guest energy level alignment, exciton confinement verification

Pure green emission for high-color-gamut display emitters

Emission in green spectral region, narrow bandwidth

Spectral purity, gamut specification compliance

• [1] Berger, R. J. F.; Stammler, H.-G.; Neumann, B.; Mitzel, N. W. fac-Ir(ppy)3: Structures in the Gas-Phase and of a New Solid Modification. Eur. J. Inorg. Chem. 2010, 2010, 1613–1617. View Source
• [2] Sajoto, T.; Djurovich, P. I.; Tamayo, A. B.; Oxgaard, J.; Goddard, W. A.; Thompson, M. E. Temperature dependence of blue phosphorescent cyclometalated Ir(III) complexes. J. Am. Chem. Soc. 2009, 131, 9813–9822. View Source
• [3] Theoretical studies on the ground and excited states of blue phosphorescent cyclometalated Ir(III) complexes having ancillary ligand. Curr. Appl. Phys. 2006, 6, 620–626. View Source
• [4] Brandt, J. R.; Wang, X.; Yang, Y.; Campbell, A. J.; Fuchter, M. J. Circularly polarized phosphorescent electroluminescence with a high dissymmetry factor from an axially chiral iridium(III) complex. Sci. Rep. 2015, 5, 14912. View Source